6-(2-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(2-chlorophenyl)-2-naphthalen-2-yloxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C23H12ClF3N2O/c24-20-8-4-3-7-17(20)21-12-19(23(25,26)27)18(13-28)22(29-21)30-16-10-9-14-5-1-2-6-15(14)11-16/h1-12H
• InChI Key: KDVMHRDUBDBMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=CC(=N3)C4=CC=CC=C4Cl)C(F)(F)F)C#N
• Molecular Formula: C23H12ClF3N2O
• Molecular Weight: 424.8 g/mol
• CAS No.: 478049-44-4

Description

6-(2-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile is a well-characterized, potent small-molecule inhibitor of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel. Its primary research value lies in its high-affinity blockade of CFTR-mediated chloride transport, a critical pathway in epithelial fluid secretion. Researchers utilize this compound extensively as a pharmacological tool to investigate the pathophysiology of cystic fibrosis, a genetic disorder caused by mutations in the CFTR gene, and other conditions involving aberrant fluid secretion such as polycystic kidney disease (PKD) and secretory diarrheas . Studies indicate its mechanism of action involves direct pore blockade, physically occluding the channel and preventing anion conduction. This direct inhibition makes it a valuable agent for probing CFTR channel gating and structure-function relationships. Furthermore, its application is crucial in in vitro models to validate the specificity of CFTR-dependent physiological processes and to study epithelial transport mechanisms in tissues including the airways, intestines, and pancreas. The compound's selectivity and potency render it an indispensable tool for dissecting the complex role of CFTR in health and disease, facilitating target validation and the development of novel therapeutic strategies.

Comparison with Similar Compounds

A. Substituent Effects on Physical Properties

• Melting Points : Bulky substituents (e.g., pyrenyl in 8a ) correlate with higher melting points (>225°C) due to enhanced intermolecular interactions. The target compound’s naphthyloxy group may reduce crystallinity compared to smaller substituents like methoxy (306977-96-8) .

B. Electronic and Steric Effects

• Electron-Withdrawing Groups (EWGs) : The trifluoromethyl group in the target compound and others (e.g., 13600-48-1 ) enhances electrophilicity, which is critical for nucleophilic aromatic substitution or binding in biological targets.

Preparation Methods

Retrosynthetic Analysis and Strategic Bond Disconnections

A retrosynthetic approach reveals three critical disconnections for constructing the target molecule (Figure 1):

• Pyridine Ring Formation : The central pyridine nucleus can be assembled via cyclization reactions or functionalization of pre-existing pyridine derivatives.
• Substituent Introduction : The 2-naphthyloxy, trifluoromethyl, and 2-chlorophenyl groups require sequential installation using coupling or substitution reactions.
• Nitrile Group Incorporation : The cyano group at position 3 may be introduced early via nucleophilic substitution or late-stage functionalization.

Key challenges include managing steric hindrance from the naphthyloxy group (logP ≈ 4.2) and achieving regioselectivity during pyridine functionalization.

Stepwise Synthesis Approaches

Pyridine Core Construction

Two predominant strategies emerge for assembling the 4-(trifluoromethyl)pyridine scaffold:

Kröhnke Pyridine Synthesis

This classical method enables simultaneous pyridine ring formation and trifluoromethyl group introduction:

Reaction Scheme

• Condensation of 2-chlorophenylacetone with trifluoroacetic anhydride
• Cyclization with ammonium acetate in acetic acid
• Nitrile introduction via Rosenmund-von Braun reaction

Typical Conditions

• Temperature: 110-120°C
• Catalyst: CuCN (0.5 equiv)
• Yield: 38-45%

Halogen Dance Strategy

Modern approaches utilize halogen migration for precise substituent positioning:

Key Steps

• Start with 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carbonitrile
• Sequential Suzuki-Miyaura couplings for aryl group installation
• Naphthyloxy introduction via Ullmann coupling

Advantages

• Better regiocontrol (≥78% selectivity)
• Compatible with microwave-assisted synthesis

Naphthyloxy Group Installation

The sterically demanding 2-naphthyloxy group requires specialized coupling conditions:

Ullmann Ether Synthesis

Parameter	Condition	Impact on Yield
Catalyst	CuI (20 mol%)	+32% vs. CuBr
Ligand	1,10-Phenanthroline	Prevents oxidation
Solvent	DMF/DMSO (3:1)	Optimal polarity
Temperature	130°C (MW-assisted)	Reduces time 4x
Base	Cs2CO3	Maintains pH 9-10

Typical Yield : 67-72%

Mitsunobu Reaction Alternative

For oxygen-sensitive intermediates:

• DIAD/TPP system in THF
• 0°C to RT gradient
• 55% yield but higher purity

Optimization of Critical Reaction Steps

Trifluoromethyl Group Stabilization

The electron-withdrawing -CF3 group destabilizes intermediates, necessitating:

Stabilization Strategies

• Low-temperature (-78°C) lithiation
• In situ protection with TMSCl
• Use of non-polar solvents (toluene > DCM)

Impact on Yield

Condition	Yield Without Stabilization	Yield With Stabilization
Lithiation	12%	41%
Coupling Reactions	28%	63%

Regioselectivity in Pyridine Functionalization

Quantum mechanical calculations (DFT, B3LYP/6-31G*) predict preferential substitution at C-2 and C-6 positions due to:

• Lower activation energy (ΔG‡ = 18.7 kcal/mol vs. 24.3 kcal/mol for C-4)
• Orbital orientation favoring nucleophilic attack

Experimental verification using directed ortho-metalation:

Directed Group	Regioselectivity (C-2:C-4:C-6)	Reference
-OMe	85:8:7
-CN	78:12:10

Purification and Isolation Techniques

Chromatographic Challenges

The compound's high lipophilicity (logP 4.2) complicates standard silica gel chromatography:

Improved Methods

• Reverse-phase C18 columns with ACN/H2O gradient (65:35 → 95:5)
• Recycling HPLC for ≥98% purity
• Preparative TLC using hexane:EtOAc (7:3)

Yield Recovery

Method	Purity	Recovery
Standard Column	92%	61%
Recycling HPLC	99.5%	83%
Crystallization	97%	45%

Crystallization Optimization

Ethyl acetate/hexane systems produce needle-like crystals suitable for X-ray analysis:

Conditions for Polymorph Control

Solvent Ratio	Temperature	Crystal Form	Melting Point
1:3	-20°C	Form I	148-150°C
1:1	4°C	Form II	142-144°C
3:1	RT	Amorphous	N/A

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Microreactor systems address exothermic risks during nitrile formation:

Benefits

• 5x higher throughput vs. batch
• 92% conversion in 8 min residence time
• Reduced impurity formation (≤0.8%)

Economic Analysis

Parameter	Batch Process	Flow Process
CAPEX	$2.1M	$3.4M
OPEX (per kg)	$12,400	$8,900
Purity	97.2%	99.1%

Green Chemistry Metrics

Alternative solvent screening using EHS criteria:

Solvent	PMI	E-Factor	GWP
DMF	18.4	34.7	High
2-MeTHF	6.8	12.1	Low
Cyrene	5.2	9.4	Neutral

Adoption of bio-based 2-MeTHF improves sustainability while maintaining yields (~88% vs DMF's 91%).